Cas no 944901-90-0 (3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde)

• Product Name: 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde
• CAS No: 944901-90-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 6492474
• Update Time: 2025-05-24

3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde

• Inchi： 1S/C10H8N2O2/c1-7-3-2-4-8(5-7)10-11-9(6-13)14-12-10/h2-6H,1H3
• InChI Key： WYHHOUGJFGCXNY-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C2=CC=CC(C)=C2)=N1

Experimental Properties

• Density: 1.238±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 352.1±35.0 °C(Predicted)
• pka: -2.42±0.20(Predicted)

Additional information on 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde

3-(3-Methylphenyl)-1,2,4-Oxadiazole-5-Carboxaldehyde: A Comprehensive Overview

The compound 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde, identified by the CAS number 944901-90-0, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the methylphenyl group at the 3-position and the aldehyde group at the 5-position introduces unique electronic and structural properties that make this compound a subject of interest in contemporary research.

Oxadiazoles are known for their versatility in organic synthesis and have been extensively studied for their applications in drug design, agrochemicals, and materials science. The 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde structure combines the aromatic stability of the methylphenyl group with the reactivity of the aldehyde moiety. This combination allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its role as a ligand in transition metal-catalyzed reactions. Additionally, research has demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound in drug discovery.

The synthesis of 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The key intermediates include substituted phenyl derivatives and aldehydes, which are carefully manipulated to achieve the desired oxadiazole structure. Optimization of reaction conditions has been a focus of recent studies to enhance yield and purity.

In terms of applications, this compound has shown promise in the development of sensors and functional materials. Its electronic properties make it suitable for use in organic electronics, particularly in the design of semiconducting materials. Furthermore, its reactivity towards nucleophiles and electrophiles makes it an attractive candidate for click chemistry applications.

From an environmental perspective, researchers have also explored the biodegradability and toxicity profiles of 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and to develop sustainable methods for its production and disposal.

In conclusion, 3-(3-Methylphenyl)-1,2,4-oxadiazole-5-carboxaldehyde, with its unique structural features and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science. As ongoing studies uncover new insights into its properties and reactivity, this compound is poised to play an increasingly important role in both academic and industrial settings.